Cas no 81629-69-8 (2-Propenoic acid, 2-(diacetylamino)-, methyl ester)

• Product Name: 2-Propenoic acid, 2-(diacetylamino)-, methyl ester
• CAS No: 81629-69-8
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 703626
• PubChem ID: 71420928
• Update Time: 2025-04-19

2-Propenoic acid, 2-(diacetylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-(diacetylamino)-, methyl ester
• methyl 2-(diacetylamino)prop-2-enoate
• methyl 2-(diacetylamino)acrylate
• 81629-69-8
• SCHEMBL8768934
• DTXSID80840103

• Inchi： 1S/C8H11NO4/c1-5(8(12)13-4)9(6(2)10)7(3)11/h1H2,2-4H3
• InChI Key： DQUJRSMPIBRLDV-UHFFFAOYSA-N
• SMILES： O(C)C(C(=C)N(C(C)=O)C(C)=O)=O

Computed Properties

• Exact Mass: 185.06900
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.68000
• LogP: 0.06810